Zinc nitrate hexahydrate Zinc nitrate hexahydrate Zinc nitrate is a colorless crystalline solid. Noncombustible, but accelerates the burning of combustible materials. If large quantities are involved in a fire or the combustible material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used as a catalyst in the manufacture of other chemicals, in medicine, and in dyes.
Brand Name: Vulcanchem
CAS No.: 7779-88-6
VCID: VC0147870
InChI: InChI=1S/2NO3.Zn/c2*2-1(3)4;/q2*-1;+2
SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Zn+2]
Molecular Formula: N2O6Zn
Zn(NO3)2
Zn(NO3)2
N2O6Zn
Molecular Weight: 189.4 g/mol

Zinc nitrate hexahydrate

CAS No.: 7779-88-6

Reference Standards

VCID: VC0147870

Molecular Formula: N2O6Zn
Zn(NO3)2
Zn(NO3)2
N2O6Zn

Molecular Weight: 189.4 g/mol

Zinc nitrate hexahydrate - 7779-88-6

CAS No. 7779-88-6
Product Name Zinc nitrate hexahydrate
Molecular Formula N2O6Zn
Zn(NO3)2
Zn(NO3)2
N2O6Zn
Molecular Weight 189.4 g/mol
IUPAC Name zinc;dinitrate
Standard InChI InChI=1S/2NO3.Zn/c2*2-1(3)4;/q2*-1;+2
Standard InChIKey ONDPHDOFVYQSGI-UHFFFAOYSA-N
SMILES [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Zn+2]
Canonical SMILES [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Zn+2]
Colorform White powde
Density 2.07 at 68 °F (USCG, 1999)
Relative density (water = 1): 2.07 (hexahydrate)
Melting Point 97 °F (USCG, 1999)
-18 °C /hydrate/
~110 °C
Physical Description Zinc nitrate is a colorless crystalline solid. Noncombustible, but accelerates the burning of combustible materials. If large quantities are involved in a fire or the combustible material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used as a catalyst in the manufacture of other chemicals, in medicine, and in dyes.
DryPowder; Liquid
COLOURLESS CRYSTALS OR POWDER.
Description Zinc nitrate is a colorless crystalline solid. Noncombustible, but accelerates the burning of combustible materials. If large quantities are involved in a fire or the combustible material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used as a catalyst in the manufacture of other chemicals, in medicine, and in dyes.
Solubility Soluble in alcohol.
In water, 93 g/100g.
Solubility in water, g/100ml at 20 °C: 200 (very good)
Synonyms zinc nitrate
zinc nitrate hexahydrate
zinc nitrate, (65)Zn-labeled
PubChem Compound 24518
Last Modified Nov 11 2021
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